1-cyclopentyl-4-iodobenzene
Overview
Description
“1-cyclopentyl-4-iodobenzene” is a compound that contains a cyclopentyl group attached to the 1-position of an iodobenzene . Iodobenzene is an aromatic compound where one hydrogen atom in benzene is replaced by an iodine atom . The cyclopentyl group is a cyclic hydrocarbon group derived from cyclopentane, which is a ring of five carbon atoms .
Molecular Structure Analysis
The molecular structure of “1-cyclopentyl-4-iodobenzene” would consist of a benzene ring with an iodine atom attached at the 4-position and a cyclopentyl group attached at the 1-position . The cyclopentyl group is a cyclic structure consisting of five carbon atoms .Scientific Research Applications
Catalyst in Chemical Reactions
1-cyclopentyl-4-iodobenzene could potentially be used as a catalyst in chemical reactions . For instance, it could be used in the synthesis of bis (pyrazolyl)methane and biphenyl derivatives . The catalyst could offer several advantages, including a large specific surface area, ease of purification, and separation from the reaction mixture .
Synthesis of Heterocyclic Compounds
Heterocyclic compounds are a significant category of compounds found in various biologically and medicinally active substances . 1-cyclopentyl-4-iodobenzene could potentially be used in the synthesis of these compounds .
Pharmacological Research
Compounds containing the 2,4-dihydro-3H-pyrazol-3-one structural motif, such as bis (pyrazolyl)methanes, exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties . 1-cyclopentyl-4-iodobenzene could potentially be used in the synthesis of these compounds, making it valuable for pharmacological research .
Coordination Chemistry
Bis (pyrazolyl)methane is a versatile ligand in coordination chemistry known for its ability to form stable complexes with various metal ions . 1-cyclopentyl-4-iodobenzene could potentially be used in the synthesis of these compounds, making it widely utilized in catalysis, materials science, and other areas of chemical research .
Synthesis of Pyrazolopyrimidines
Pyrazolopyrimidines are known as cyclin-dependent kinase inhibitors . 1-cyclopentyl-4-iodobenzene could potentially be used in the synthesis of these compounds .
Construction of Amide Bonds
A highly efficient method for the direct construction of amide bonds via a selective cleavage of C-H and C=C bonds in indole structures using an iodine-promoted approach was developed . 1-cyclopentyl-4-iodobenzene could potentially be used in this process .
Mechanism of Action
Target of Action
Iodobenzene, a related compound, has been reported to interact with endoglucanase f in clostridium cellulolyticum
Mode of Action
Iodobenzene, a structurally similar compound, is known to be more reactive than bromobenzene or chlorobenzene because the bond between carbon and iodine is weaker than the bond between carbon and either bromine or chlorine . This increased reactivity may influence the interaction of 1-cyclopentyl-4-iodobenzene with its targets.
Biochemical Pathways
Iodobenzene, a related compound, is known to participate in various reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially affect various biochemical pathways.
Pharmacokinetics
Iodobenzene, a structurally similar compound, has been reported to have poor absorption and unclear routes of elimination
Result of Action
Iodobenzene, a related compound, has been reported to have both inhibitory and excitatory effects on the antennal benzoic acid receptor cells of the female silk moth bombyx mori
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-cyclopentyl-4-iodobenzene involves the introduction of an iodine atom onto a cyclopentylbenzene ring system. This can be achieved through an electrophilic aromatic substitution reaction using iodine as the electrophile. The cyclopentylbenzene can be synthesized through a Friedel-Crafts alkylation reaction using cyclopentyl chloride and benzene as starting materials.", "Starting Materials": ["Benzene", "Cyclopentyl chloride", "Iodine", "AlCl3", "FeCl3", "HCl", "NaOH", "Na2SO4", "Diethyl ether", "Petroleum ether"], "Reaction": [ "Step 1: Synthesize cyclopentylbenzene through Friedel-Crafts alkylation reaction using benzene and cyclopentyl chloride as starting materials and AlCl3 as a catalyst.", "Step 2: Purify the product through recrystallization using petroleum ether as a solvent.", "Step 3: Dissolve the purified cyclopentylbenzene in diethyl ether.", "Step 4: Add iodine to the solution and stir at room temperature for several hours.", "Step 5: Quench the reaction by adding NaOH solution and stirring.", "Step 6: Extract the product with diethyl ether and wash with HCl and Na2SO4.", "Step 7: Purify the product through recrystallization using petroleum ether as a solvent." ] } | |
CAS RN |
92316-59-1 |
Product Name |
1-cyclopentyl-4-iodobenzene |
Molecular Formula |
C11H13I |
Molecular Weight |
272.1 |
Purity |
95 |
Origin of Product |
United States |
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